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Compound of Interest

Compound Name: Guanosine-13C10,15N5

Cat. No.: B12377984 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Guanosine-13C10,15N5 is a stable isotope-labeled purine nucleoside used as an internal

standard in quantitative mass spectrometry-based studies, such as pharmacokinetic analyses

and metabolomics. Accurate preparation of stock solutions is critical for the precision and

reliability of experimental results. This document provides a detailed protocol for the

preparation of stock solutions of Guanosine-13C10,15N5, focusing on ensuring solubility and

stability.

Physicochemical Data and Solubility
Proper handling and storage of Guanosine-13C10,15N5 are crucial for maintaining its integrity.

The following table summarizes key physicochemical properties and solubility information for

guanosine. This data is based on the unlabeled compound but serves as a strong guideline for

the isotopically labeled version, as isotopic substitution has a negligible effect on these

properties.
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Parameter Value Source

Molecular Formula C₁₀H₁₃¹³C₁₀¹⁵N₅O₅ -

Molecular Weight
~298.26 g/mol (exact weight

depends on isotopic purity)

Cambridge Isotope

Laboratories[1]

Appearance Crystalline solid Cayman Chemical[2]

Storage Temperature -20°C
Cayman Chemical, Cambridge

Isotope Laboratories[1][2]

Stability of Solid ≥4 years at -20°C Cayman Chemical[2]

Solubility in DMSO Approx. 30 mg/mL Cayman Chemical

Solubility in Water Insoluble/Sparingly soluble
MedChemExpress, Cayman

Chemical

Solubility in Ethanol Insoluble MedChemExpress

Experimental Protocol
This protocol details the steps for preparing a concentrated stock solution of Guanosine-
13C10,15N5 in dimethyl sulfoxide (DMSO) and its subsequent dilution into an aqueous buffer.

Materials:

Guanosine-13C10,15N5 (solid)

Anhydrous Dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS), pH 7.2, or other desired aqueous buffer

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Sonicator (optional)
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Procedure:

1. Preparation of a Concentrated DMSO Stock Solution (e.g., 10 mg/mL)

a. Allow the vial of solid Guanosine-13C10,15N5 to equilibrate to room temperature before

opening to prevent condensation of moisture.

b. Weigh out the desired amount of Guanosine-13C10,15N5 using an analytical balance. For

example, to prepare 1 mL of a 10 mg/mL stock solution, weigh 10 mg of the solid.

c. Transfer the weighed solid into a sterile vial of appropriate volume.

d. Add the calculated volume of anhydrous DMSO to the vial. For a 10 mg/mL solution, add 1

mL of DMSO to 10 mg of the solid.

e. Cap the vial tightly and vortex thoroughly for at least 1-2 minutes to facilitate dissolution.

f. If the solid does not fully dissolve, sonicate the solution in a water bath for 5-10 minutes.

Visually inspect the solution to ensure it is clear and free of particulates.

2. Preparation of a Diluted Aqueous Working Solution (e.g., 100 µg/mL in PBS)

a. To achieve maximal solubility in an aqueous buffer, the concentrated DMSO stock solution

should be diluted.

b. Calculate the volume of the DMSO stock solution needed to prepare the desired

concentration of the working solution. For example, to prepare 1 mL of a 100 µg/mL working

solution from a 10 mg/mL stock, you will need 10 µL of the stock solution.

c. Add the desired volume of the aqueous buffer (e.g., 990 µL of PBS) to a sterile tube.

d. While vortexing the aqueous buffer, slowly add the calculated volume of the Guanosine-
13C10,15N5 DMSO stock solution (e.g., 10 µL). This gradual addition helps to prevent

precipitation of the compound.

e. Continue to vortex for another 30 seconds to ensure homogeneity.

Storage and Stability of Solutions:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12377984?utm_src=pdf-body
https://www.benchchem.com/product/b12377984?utm_src=pdf-body
https://www.benchchem.com/product/b12377984?utm_src=pdf-body
https://www.benchchem.com/product/b12377984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DMSO Stock Solution: Store the concentrated DMSO stock solution in tightly sealed vials at

-20°C for long-term storage. For frequent use, aliquots can be stored at -20°C to minimize

freeze-thaw cycles. Stored properly, the DMSO stock is stable for several months.

Aqueous Working Solutions: It is recommended to prepare fresh aqueous working solutions

daily. Do not store aqueous solutions for more than one day as the compound has limited

stability in aqueous media.

Experimental Workflow
The following diagram illustrates the workflow for the preparation of Guanosine-13C10,15N5
stock and working solutions.
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Stock Solution Preparation (DMSO)

Working Solution Preparation (Aqueous)

Equilibrate Guanosine-13C10,15N5 to Room Temperature

Weigh Desired Amount of Solid

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Store at -20°C

Slowly Add DMSO Stock Solution while Vortexing

Aliquot for dilution

Pipette Aqueous Buffer (e.g., PBS)

Vortex to Homogenize

Use Immediately

Click to download full resolution via product page

Caption: Workflow for preparing Guanosine-13C10,15N5 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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